TRIS(4-TERT-BUTYLPHENYL)SULFONIUM
Overview
Description
Synthesis Analysis
The synthesis of Tris(4-tert-butylphenyl)sulfonium triflate involves the use of DMSO as a solvent . It is also used as a cationic photoinitiator and a photoacid generator .Molecular Structure Analysis
The molecular formula of this compound triflate is [ (CH3)3CC6H4]3SCF3SO3 . It has a CAS Number of 134708-14-8 and a molecular weight of 580.76 .Physical and Chemical Properties Analysis
This compound triflate has a melting point of 250-253 °C (lit.) . It has a total acid of <2 × 10-3 mol/kg and a total base of <2 × 10-3 mol/kg .Scientific Research Applications
Oxidation of Primary Alkyl Triflates
Alkoxy(N-tert-butylamino)(methyl)sulfonium triflates, related to tris(4-tert-butylphenyl)sulfonium triflate, have been prepared for the oxidation of primary alkyl triflates to aldehydes. This process provides a novel method for this type of oxidation, suggesting the existence of alkoxysulfilimines as intermediates (Kitagawa, Hideo et al., 2001).
Photoacid Generation Mechanism
Research on 1-(4-tert-butylphenyl)-tetrahydro-thiopyranium triflate, a compound similar to this compound triflate, has helped understand its efficiency as a photoacid generator. This study provides insights into the reaction mechanism and potential applications in resist formulations (Carlos N. Sanramé et al., 2004).
Hypervalent Phosphorus(III) Centers
Trifluoromethylsulfonyloxy-(2,4,6-tri-tert-butylphenylimino)phosphine reacts with multifunctional ligands to form complexes. These complexes highlight the potential for electron-rich centers to behave as Lewis acids, a property relevant to this compound triflate (Burford, N. et al., 2005).
Antimicrobial Activity and Toxicity
A study on tris(4-alkylphenyl)sulfonium, including this compound, evaluated its antimicrobial activity and toxicity. The study compared different sulfonium compounds and provided insights into their potential as antimicrobial compounds with lower toxicity (Michiasa Hirayama, 2012).
Benzylic Triflates in Polymerization
Benzylic triflate esters, similar to this compound triflate, have been used as initiators for the living polymerization of tetrahydrofuran. This study contributes to the understanding of polymer chemistry and materials science (H. Oike et al., 2000).
Mechanism of Action
Target of Action
Tris(4-tert-butylphenyl)sulfonium triflate is primarily used as a cationic photoinitiator . Its primary targets are the molecules in the material where it is incorporated, such as conjugated polymers .
Mode of Action
As a photoinitiator, this compound triflate absorbs light and undergoes a photochemical reaction that generates an acid . This acid then initiates a polymerization reaction in the material, leading to changes in the material’s properties .
Biochemical Pathways
As a photoinitiator, it is known to initiate polymerization reactions in certain materials . The downstream effects of these reactions would depend on the specific material and the nature of the polymerization.
Result of Action
The primary result of the action of this compound triflate is the initiation of polymerization reactions in the materials where it is incorporated . This can lead to changes in the material’s properties, such as enhanced luminescence and reduced operating voltage .
Action Environment
The action of this compound triflate can be influenced by environmental factors such as light and temperature, as it acts as a photoinitiator . The efficacy and stability of its action would therefore depend on the specific conditions under which it is used.
Properties
IUPAC Name |
trifluoromethanesulfonate;tris(4-tert-butylphenyl)sulfanium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H39S.CHF3O3S/c1-28(2,3)22-10-16-25(17-11-22)31(26-18-12-23(13-19-26)29(4,5)6)27-20-14-24(15-21-27)30(7,8)9;2-1(3,4)8(5,6)7/h10-21H,1-9H3;(H,5,6,7)/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHMQUQRJNPTPAJ-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)[S+](C2=CC=C(C=C2)C(C)(C)C)C3=CC=C(C=C3)C(C)(C)C.C(F)(F)(F)S(=O)(=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H39F3O3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30584186 |
Source
|
| Record name | Tris(4-tert-butylphenyl)sulfanium trifluoromethanesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30584186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
580.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
220155-94-2, 134708-14-8 |
Source
|
| Record name | Sulfonium, tris[4-(1,1-dimethylethyl)phenyl]-, 1,1,1-trifluoromethanesulfonate (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=220155-94-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tris(4-tert-butylphenyl)sulfanium trifluoromethanesulfonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30584186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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